Cas no 1806799-39-2 (Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806799-39-2
• MF: C₁₀H₁₃F₂N₃O₂
• MW: 245.225929021835
• CID: 4856736
• Update Time: 2025-06-12

Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H13F2N3O2/c1-17-8(16)3-5-2-6(14)9(10(11)12)15-7(5)4-13/h2,10H,3-4,13-14H2,1H3
• InChI Key： AGSMKLQPALUHDI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC(=O)OC)C(CN)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: -0.5
• Topological Polar Surface Area: 91.2

Additional information on Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate

Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806799-39-2): An Overview of Its Structure, Synthesis, and Applications

Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806799-39-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. This article provides a comprehensive overview of the structure, synthesis, and potential applications of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate.

Structure and Chemical Properties

The molecular formula of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate is C₁₁H₁₄F₂N₃O₂, with a molecular weight of approximately 254.24 g/mol. The compound features a pyridine ring with multiple functional groups, including an amino group, an aminomethyl group, and a difluoromethyl group. These functional groups contribute to the compound's unique chemical properties and reactivity.

The presence of the difluoromethyl group is particularly noteworthy, as it can significantly influence the compound's biological activity and pharmacokinetic properties. Fluorinated compounds are known for their enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug development.

Synthesis and Preparation

The synthesis of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the following steps:

1. Nitration of Pyridine: The starting material, pyridine, is nitrated to form 3-nitropyridine.
2. Difluoromethylation: The 3-nitropyridine is then subjected to difluoromethylation to introduce the difluoromethyl group.
3. Amination: The nitro group is reduced to an amino group using a suitable reducing agent.
4. Acylation: The amino group is acylated to form the acetamide derivative.
5. Methylation: Finally, the carboxylic acid is methylated to obtain the desired product.

This synthetic route has been optimized in recent studies to achieve high yields and purity levels, making it suitable for large-scale production.

Biological Activity and Potential Applications

Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate has shown promising biological activity in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been found to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. These findings suggest that Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate may have therapeutic potential in treating inflammatory disorders.

Clinical Trials and Future Prospects

The promising preclinical results have led to the initiation of clinical trials to evaluate the safety and efficacy of Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate. Early-phase clinical trials are currently underway to assess its pharmacokinetic properties and tolerability in humans. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these trials continue to yield positive results, this compound could potentially be developed into a new class of therapeutic agents for various diseases. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy while minimizing side effects.

Conclusion

Methyl 3-amino-6-(aminomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1806799-39-2) is a promising compound with unique structural features that make it an attractive candidate for drug development. Its potential as an inhibitor of key enzymes involved in disease pathways and its anti-inflammatory properties highlight its therapeutic potential. Ongoing clinical trials will provide further insights into its safety and efficacy, paving the way for potential future applications in medicine.